Cas no 947601-98-1 (N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE)

N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE is a heterobifunctional crosslinker featuring an NHS ester and a disulfide group, bridged by an octa(ethylene glycol) spacer. The NHS ester enables efficient amine conjugation under mild conditions, while the disulfide bond provides cleavability under reducing environments, facilitating controlled release or downstream analysis. The hydrophilic PEG spacer enhances solubility in aqueous buffers and reduces steric hindrance, improving reaction efficiency. This compound is particularly useful for bioconjugation applications, such as protein-protein crosslinking or surface immobilization, where reversible linkage or spacer flexibility is required. Its balanced reactivity and cleavability make it suitable for sensitive biomolecule modifications.

N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE structure

947601-98-1 structure

Product Name:N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE

CAS No:947601-98-1

MF:C₄₆H₈₀N₂O₂₄S₂

MW:1109.25641441345

MDL:MFCD08274613

CID:1001259

PubChem ID:329760434

Update Time:2025-07-02

N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE Chemical and Physical Properties

Names and Identifiers

- N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyldisulfanyl]ethoxy]ethox
- 4,7,10,13,16,19,22,25,32,35,38,41,44,47,50,53-Hexadecaoxa-28,29-dithiahexapentacontanedioic acid di-N-succinimidyl ester
- 1,1'-[(1,56-Dioxo-4,7,10,13,16,19,22,25,32,35,38,41,44,47,50,53-hexadecaoxa-28,29-dithiahexapentacontane-1,56-diyl)bis(oxy)]di(pyrrolidine-2,5-dione)
- 947601-98-1
- MFCD08274613
- SCHEMBL15059308
- PEG NHS ester disulfide (n=7)
- DTXSID40746172
- CIAGMHUFXZNZOO-UHFFFAOYSA-N
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyldisulfanyl]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- MDL： MFCD08274613
- Inchi： 1S/C46H80N2O24S2/c49-41-1-2-42(50)47(41)71-45(53)5-7-55-9-11-57-13-15-59-17-19-61-21-23-63-25-27-65-29-31-67-33-35-69-37-39-73-74-40-38-70-36-34-68-32-30-66-28-26-64-24-22-62-20-18-60-16-14-58-12-10-56-8-6-46(54)72-48-43(51)3-4-44(48)52/h1-40H2
- InChI Key： CIAGMHUFXZNZOO-UHFFFAOYSA-N
- SMILES： O=C(CCOCCOCCOCCOCCOCCOCCOCCOCCSSCCOCCOCCOCCOCCOCCOCCOCCOCCC(ON1C(=O)CCC1=O)=O)ON1C(=O)CCC1=O

Computed Properties

Exact Mass: 1108.45000
Monoisotopic Mass: 1108.45424377g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 26
Heavy Atom Count: 74
Rotatable Bond Count: 59
Complexity: 1290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.6
Topological Polar Surface Area: 326Å²

Experimental Properties

PSA: 325.64000
LogP: 0.50380

N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	671630-100MG	N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE	947601-98-1		100mg	¥1947.97	2023-11-30
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	671630-500MG	N-HYDROXY-SUCCINIMIDY-PROPIONATE OCTA(ETHYLENE GLYCOL)-DISULFIDE	947601-98-1	≥94% (oligomer purity)	500MG	￥7158.9	2022-02-24
abcr	AB181546-1 g	N-Hydroxy-succinimidy-propionate octa(ethylene glycol)-disulfid	947601-98-1		1g	€825.00	2023-06-23
eNovation Chemicals LLC	Y1054479-100mg	N-Hydroxy-succinimidy-propionate octa(ethylene glycol)-disulfid	947601-98-1	94%	100mg	$430	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1251953-100mg	4,7,10,13,16,19,22,25,32,35,38,41,44,47,50,53-Hexadecaoxa-28,29-dithiahexapentacontanedioic acid di-N-succinimidyl ester ≥94% (oligomer purity)	947601-98-1	98%	100mg	￥1684.00	2024-04-24
SHENG KE LU SI SHENG WU JI SHU	sc-236303-100 mg	PEG NHS ester disulfide (n=7),	947601-98-1		100MG	￥1,730.00	2023-07-10